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Compound of Interest

Compound Name:
Methyl 3-(chlorosulfonyl)-4-

methylbenzoate

Cat. No.: B1285432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of Methyl 3-(chlorosulfonyl)-4-methylbenzoate, a key intermediate in various

synthetic applications.

Chemical Properties and Identifiers
Methyl 3-(chlorosulfonyl)-4-methylbenzoate is a substituted aromatic compound containing

both a sulfonyl chloride and a methyl ester functional group. These reactive sites make it a

versatile building block in medicinal chemistry and materials science.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name methyl 3-(chlorosulfonyl)-4-methylbenzoate

CAS Number 372198-41-9[1][2]

Molecular Formula C₉H₉ClO₄S[1][2]

Molecular Weight 248.68 g/mol [1][2]

InChI
InChI=1S/C9H9ClO4S/c1-6-3-4-7(9(11)14-2)5-

8(6)15(10,12)13/h3-5H,1-2H3

InChIKey WOEQFPLAEXQVEJ-UHFFFAOYSA-N

SMILES CC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)Cl[3]

Table 2: Physical and Chemical Properties

Property Value

Appearance
Off-white to light yellow solid[2] / Pale brown

solid[1]

Boiling Point 363.4 ± 35.0 °C (Predicted)[2]

Density 1.379 ± 0.06 g/cm³ (Predicted)[2]

Storage Temperature 2-8°C[2]

Solubility Data not available

Melting Point Data not available

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Methyl 3-
(chlorosulfonyl)-4-methylbenzoate.

Table 3: Spectroscopic Data
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Type Data

¹H NMR (400 MHz, CDCl₃)

δ 8.72 (d, J = 1.7 Hz, 1H), 8.25 (dd, J = 7.9, 1.7

Hz, 1H), 7.52 (d, J = 7.9 Hz, 1H), 3.97 (s, 3H),

2.86 (s, 3H)[1]

LC-MS (APCI⁻) 229 (M-Cl+O, 100%)[1]

Synthesis
The primary synthetic route to Methyl 3-(chlorosulfonyl)-4-methylbenzoate involves a two-

stage process starting from 3-(chlorosulfonyl)-4-methylbenzoic acid.

Materials:

3-(chlorosulfonyl)-4-methylbenzoic acid (200 mg, 0.85 mmol)

Thionyl chloride (SOCl₂) (1.0 mL)

Methanol (MeOH) (5 mL)

Procedure:

Stage 1: Acid Chloride Formation

A mixture of 3-(chlorosulfonyl)-4-methylbenzoic acid (200 mg, 0.85 mmol) and thionyl

chloride (1.0 mL) is refluxed for 1 hour.

After the reaction is complete, the excess thionyl chloride is removed in vacuo.

Stage 2: Esterification

Methanol (5 mL) is added to the residue from Stage 1, and the solution is stirred for 1 hour.

The solvent is then removed in vacuo to yield Methyl 3-(chlorosulfonyl)-4-methylbenzoate
as a pale brown solid (127 mg, 60% yield).
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Stage 1: Acid Chloride Formation

Stage 2: Esterification

3-(chlorosulfonyl)-4-methylbenzoic acid Reflux for 1h

SOCl₂

Acyl Chloride Intermediate Remove SOCl₂ in vacuo

Stir for 1hMethanol (MeOH) Remove MeOH in vacuo Methyl 3-(chlorosulfonyl)-4-methylbenzoate

Click to download full resolution via product page

Synthesis workflow for Methyl 3-(chlorosulfonyl)-4-methylbenzoate.

Reactivity
The reactivity of Methyl 3-(chlorosulfonyl)-4-methylbenzoate is dominated by its two

functional groups: the sulfonyl chloride and the methyl ester.

The sulfonyl chloride group is a potent electrophile and readily reacts with nucleophiles.

Sulfonamide Formation: It reacts with primary and secondary amines to form the

corresponding sulfonamides. This is a common and robust reaction in medicinal chemistry

for creating diverse libraries of compounds.

Sulfonate Ester Formation: Reaction with alcohols leads to the formation of sulfonate esters.
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Methyl 3-(chlorosulfonyl)-4-methylbenzoate

Sulfonamide Derivative

Sulfonate Ester Derivative

Primary or Secondary Amine (R₂NH)

Alcohol (ROH)

Click to download full resolution via product page

Reactivity of the sulfonyl chloride group.

The methyl ester group can undergo nucleophilic acyl substitution.

Hydrolysis: Under acidic or basic conditions, the ester can be hydrolyzed to the

corresponding carboxylic acid.

Amidation: Reaction with amines, often at elevated temperatures or with a catalyst, can

convert the ester to an amide.
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Methyl 3-(chlorosulfonyl)-4-methylbenzoate

Carboxylic Acid Derivative

Amide Derivative

Water (H₂O)
(Acid or Base Catalyst)

Amine (R₂NH)
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Reactivity of the methyl ester group.

Safety Information
Methyl 3-(chlorosulfonyl)-4-methylbenzoate is a corrosive and hazardous chemical that

should be handled with appropriate safety precautions.

Table 4: GHS Hazard Information

Hazard Description

Pictogram

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage

Precautionary Statements

P260, P264, P280, P301+P330+P331,

P302+P361+P354, P304+P340,

P305+P354+P338, P316, P321, P363, P405,

and P501
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It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety goggles. A safety

data sheet (SDS) should be consulted before use. This compound is known to be corrosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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